11-(2,2-Dimethylpropyl)henicosane

• CAS No.: 55282-10-5
• Molecular Formula: C26H54
• Molecular Weight: 366.7 g/mol
• IUPAC Name: 11-(2,2-dimethylpropyl)henicosane
• InChI: InChI=1S/C26H54/c1-6-8-10-12-14-16-18-20-22-25(24-26(3,4)5)23-21-19-17-15-13-11-9-7-2/h25H,6-24H2,1-5H3
• InChI Key: JOPYPDXSWNGCTB-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCC(CCCCCCCCCC)CC(C)(C)C

Description

11-(2,2-Dimethylpropyl)henicosane is a chemical compound with the molecular formula C26H54 and a molecular weight of 366.71 g/mol . It is a long-chain hydrocarbon with a specific structure that includes a 2,2-dimethylpropyl group attached to the 11th carbon of a henicosane chain. This compound is known for its unique physical and chemical properties, making it of interest in various scientific fields.

Preparation Methods

The synthesis of 11-(2,2-Dimethylpropyl)henicosane typically involves organic synthesis techniques. One common method includes the alkylation of henicosane with 2,2-dimethylpropyl halide under specific reaction conditions. The reaction is usually carried out in the presence of a strong base, such as sodium hydride or potassium tert-butoxide, to facilitate the nucleophilic substitution reaction . Industrial production methods may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

11-(2,2-Dimethylpropyl)henicosane can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of carboxylic acids or ketones.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride or hydrogen gas in the presence of a catalyst, resulting in the formation of alkanes.

Substitution: Nucleophilic substitution reactions can occur with halides or other nucleophiles, leading to the formation of different substituted derivatives.

Common reagents and conditions used in these reactions include organic solvents like dichloromethane or tetrahydrofuran, and reaction temperatures ranging from room temperature to reflux conditions. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

11-(2,2-Dimethylpropyl)henicosane has several scientific research applications, including:

Chemistry: It is used as a reference compound in the study of hydrocarbon structures and their reactivity. It also serves as a model compound in the development of new synthetic methodologies.

Biology: This compound is studied for its potential biological activity and interactions with biological membranes.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor in the synthesis of bioactive molecules.

Industry: It is used in the formulation of specialty chemicals and materials, such as lubricants and surfactants.

Mechanism of Action

The mechanism of action of 11-(2,2-Dimethylpropyl)henicosane involves its interaction with molecular targets and pathways within a given system. In biological systems, it may interact with cell membranes, affecting their fluidity and permeability. The specific molecular targets and pathways involved depend on the context of its application, whether in chemical reactions, biological studies, or industrial processes .

Comparison with Similar Compounds

11-(2,2-Dimethylpropyl)henicosane can be compared with other similar long-chain hydrocarbons, such as:

Henicosane: A straight-chain hydrocarbon with the formula C21H44. Unlike this compound, it lacks the 2,2-dimethylpropyl group, resulting in different physical and chemical properties.

2,2-Dimethylpropylhenicosane: Another derivative with a similar structure but different substitution patterns, leading to variations in reactivity and applications.

The uniqueness of this compound lies in its specific structural features, which confer distinct properties and reactivity compared to other similar compounds.